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Abstract

N-Hydroxy-4-(methylamino)azobenzene, also known as N-hydroxy-N-methyl-4-
aminoazobenzene (N-HO-MAB), is a crucial metabolic intermediate of the hepatocarcinogenic
azo dye, N-methyl-4-aminoazobenzene (MAB). Understanding its physical, chemical, and
biological properties is paramount for research into the mechanisms of chemical
carcinogenesis and the development of potential mitigative strategies. This technical guide
provides a comprehensive overview of N-HO-MAB, including its physicochemical
characteristics, detailed experimental protocols for its study, and a visualization of its central
role in the metabolic activation pathway leading to genotoxicity.

Physicochemical Properties

Quantitative experimental data for the physical and chemical properties of N-Hydroxy-4-
(methylamino)azobenzene (CAS: 1910-36-7) are not readily available in publicly accessible
databases. The information is often confounded with that of its analogue, 4-Hydroxy-4'-
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dimethylaminoazobenzene. The following table summarizes the available computed and limited

experimental data for N-Hydroxy-4-(methylamino)azobenzene.

Property Value Source
Molecular Formula C13H13Ns0O N/A
Molecular Weight 227.26 g/mol N/A
CAS Number 1910-36-7 N/A
Yellow-orange solid Inferred from related
Appearance
(presumed) compounds
Melting Point Not available N/A
Boiling Point Not available N/A
Soluble in organic solvents like
- Inferred from related
Solubility ethanol, methanol, DMSO.
) compounds
Poorly soluble in water.
_ _ Inferred from structural
] ~380-400 nm in organic S
UV-Vis Amax similarity to other

solvents

aminoazobenzenes

Metabolic Activation and Genotoxicity

N-Hydroxy-4-(methylamino)azobenzene is not a primary carcinogen but a proximate

carcinogen, requiring metabolic activation to exert its genotoxic effects. The primary pathway

involves its formation from N-methyl-4-aminoazobenzene (MAB) and its subsequent conversion

to a highly reactive electrophile that can form covalent adducts with cellular macromolecules,

including DNA.

Metabolic Activation Pathway

The metabolic activation of MAB to a DNA-binding species is a multi-step process primarily

occurring in the liver.
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Dissolve N-methyl-4-aminoazobenzene
in an appropriate solvent

Cool the solution

in an ice bath

Add a suitable oxidizing agent
(e.g., peracetic acid) dropwise
Monitor reaction progress
by TLC

Quench the reaction

Extract the product
with an organic solvent
Gurify by chromatographa

Characterize the product
(NMR, MS, UV-Vis)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156751?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

